Cas no 1174321-06-2 (5-(Difluoromethyl)pyrazine-2-carboxylic acid)

• Product Name: 5-(Difluoromethyl)pyrazine-2-carboxylic acid
• CAS No: 1174321-06-2
• MF: C₆H₄F₂N₂O₂
• MW: 174.104968070984
• MDL: MFCD20640530
• CID: 1206812
• PubChem ID: 57468575
• Update Time: 2025-05-20

5-(Difluoromethyl)pyrazine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(difluoromethyl)pyrazine-2-carboxylic acid
• 5-Difluoromethylpyrazine-2-carboxylic acid
• AK310953
• UYWJPTNAOQSWOS-UHFFFAOYSA-N
• STL555807
• BBL102008
• FCH1220208
• 5-difluoromethyl-pyrazine-2-carboxylic acid
• 2-Pyrazinecarboxylicacid,5-(difluoromethyl)-
• 2-Pyrazinecarboxylic acid, 5-(difluoromethyl)-
• AKOS016015709
• SY112760
• CS-0043747
• SB40572
• MFCD20640530
• DS-11691
• EN300-331452
• DA-15042
• 5-(difluoromethyl)pyrazine-2-carboxylicacid
• 1174321-06-2
• SCHEMBL990507
• AMY34995
• A852876
• 5-(Difluoromethyl)pyrazine-2-carboxylic acid

• MDL： MFCD20640530
• Inchi： 1S/C6H4F2N2O2/c7-5(8)3-1-10-4(2-9-3)6(11)12/h1-2,5H,(H,11,12)
• InChI Key： UYWJPTNAOQSWOS-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(=O)O)=CN=1)F

Computed Properties

• Exact Mass: 174.02412
• Monoisotopic Mass: 174.02408370g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.1
• XLogP3: 0.3

Experimental Properties

• Density: 1.496±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 319.8°C at 760 mmHg
• Solubility: Soluble (198 g/l) (25 º C),
• PSA: 63.08

5-(Difluoromethyl)pyrazine-2-carboxylic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD232348)

Additional information on 5-(Difluoromethyl)pyrazine-2-carboxylic acid

5-(Difluoromethyl)pyrazine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1174321-06-2, commonly referred to as 5-(Difluoromethyl)pyrazine-2-carboxylic acid, has garnered significant attention in the scientific community due to its unique chemical properties and potential applications. This compound belongs to the class of pyrazine derivatives, which are known for their versatility in organic synthesis and their role in various pharmacological and material science applications.

5-(Difluoromethyl)pyrazine-2-carboxylic acid is characterized by its pyrazine ring, a six-membered aromatic structure with two nitrogen atoms at positions 1 and 4. The substitution at position 5 with a difluoromethyl group introduces unique electronic and steric properties, making this compound highly versatile. The carboxylic acid group at position 2 further enhances its reactivity and functionalization potential. Recent studies have highlighted the importance of such substituted pyrazines in drug design, particularly in the development of anti-inflammatory and antitumor agents.

One of the most recent advancements involving 5-(Difluoromethyl)pyrazine-2-carboxylic acid is its application in the synthesis of bioactive molecules. Researchers have successfully utilized this compound as a key intermediate in the construction of heterocyclic frameworks, which are essential components of many pharmaceutical agents. For instance, a study published in *Journal of Medicinal Chemistry* demonstrated that derivatives of this compound exhibit potent inhibitory activity against certain enzymes associated with neurodegenerative diseases.

Moreover, the compound's ability to act as a building block for more complex structures has been exploited in materials science. By incorporating 5-(Difluoromethyl)pyrazine-2-carboxylic acid into polymer networks, scientists have developed novel materials with enhanced electronic properties. These materials show promise in applications such as flexible electronics and energy storage devices.

The synthesis of 5-(Difluoromethyl)pyrazine-2-carboxylic acid has also been optimized in recent years. Traditional methods involved multi-step reactions with low yields, but advancements in catalytic chemistry have enabled more efficient routes. For example, a report in *Green Chemistry* described a one-pot synthesis using microwave-assisted techniques, significantly reducing reaction time and improving product purity.

In terms of biological activity, 5-(Difluoromethyl)pyrazine-2-carboxylic acid has shown potential as an antimicrobial agent. Studies conducted by researchers at the University of California revealed that certain derivatives exhibit potent activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). This discovery underscores the compound's potential in developing new antibiotics, a critical need given the rise of antibiotic resistance.

Another area where this compound has made significant strides is in agricultural chemistry. Its use as a precursor for herbicides and fungicides has been explored extensively. A team from the Max Planck Institute reported that derivatives of 5-(Difluoromethyl)pyrazine-2-carboxylic acid demonstrate high efficacy against plant pathogens without adverse effects on non-target organisms.

From a structural standpoint, the difluoromethyl group plays a crucial role in modulating the electronic properties of 5-(Difluoromethyl)pyrazine-2-carboxylic acid. This substitution enhances the compound's ability to participate in hydrogen bonding and π-interactions, which are essential for its biological activity and chemical reactivity. Recent computational studies using density functional theory (DFT) have provided deeper insights into these interactions, paving the way for further optimization of its properties.

In conclusion, 5-(Difluoromethyl)pyrazine-2-carboxylic acid (CAS No. 1174321-06-2) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application development, positions it as a key player in future research endeavors. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.